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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

Cat. No.: B165343

This technical guide provides a comprehensive overview of the health and safety data for 2-
hydroxyethyl acetate (CAS No. 542-59-6). It is intended for researchers, scientists, and
professionals in drug development who handle this chemical. This document consolidates key
safety information, experimental data, and handling procedures to ensure safe laboratory
practices.

Chemical and Physical Properties

2-Hydroxyethyl acetate, also known as ethylene glycol monoacetate, is a colorless liquid with
a faint, pleasant odor.[1][2] It is soluble in water, alcohol, ether, benzene, and toluene.[2] A
summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Hydroxyethyl Acetate
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Property Value Reference(s)
Molecular Formula C4H803 [11[3]
Molecular Weight 104.10 g/mol [4]
Appearance Colorless liquid [11[2]

Odor Almost odorless [1112]

Boiling Point 184.0 - 188.0 °C (358 to 360 (4]

°F) at 760 mmHg
Flash Point 88 °C (190.4 °F) [1]
Density 1.1080 g/cm3 [1]

Vapor Density

3.59 (Air = 1)

[1]14]

Solubility

Miscible in water

[1]

Refractive Index

n20/D 1.42

[2](3]

Hazard Identification and GHS Classification

2-Hydroxyethyl acetate is classified as a hazardous chemical. The primary hazard is serious
eye damage.[4][5][6] It may also cause skin, respiratory, and digestive tract irritation.[1]

GHS Classification:
o Pictogram: Corrosive[4]
» Signal Word: Danger[4][7]
e Hazard Statements:
o H318: Causes serious eye damage.[4][5][6]
o Precautionary Statements:

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7]
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o P305+P354+P338: IF IN EYES: Immediately rinse with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7]

o P317: Get medical help.[7]

Toxicological Data

The toxicological profile of 2-hydroxyethyl acetate has been evaluated in animal studies. The
primary route of acute toxicity is oral ingestion, with a relatively high LD50 value in rats. It is
severely irritating to the eyes, as demonstrated by the Draize test in rabbits.

Table 2: Acute Toxicity Data for 2-Hydroxyethyl Acetate

Test Species Route Value Reference(s)
LD50 Rat Oral 8250 mg/kg [1]
LD50 Mouse Intraperitoneal 1310 mg/kg [3]
Draize Test Rabbit Eye 100 mg [1]

Experimental Protocols

While specific, detailed experimental protocols for the toxicological studies of 2-hydroxyethyl
acetate are not readily available in the public domain, the following are generalized
methodologies based on standard OECD guidelines for the tests cited.

Oral LD50 Test (Based on OECD Guideline 401):
» Animal Selection: Healthy, young adult rats of a single strain are used.

o Dosage: A graduated series of doses of 2-hydroxyethyl acetate is administered by gavage
to groups of animals.

» Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days.
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» Data Analysis: The LD50 value is calculated as the dose that is lethal to 50% of the test
animals.

Draize Eye Irritation Test (Based on OECD Guideline 405):

« Animal Selection: Healthy, adult albino rabbits are used.

o Application: A 0.1 mL volume of 2-hydroxyethyl acetate is instilled into the conjunctival sac
of one eye of each rabbit. The other eye serves as a control.

o Observation: The eyes are examined for signs of irritation (redness, swelling, discharge,
corneal opacity) at specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

Scoring: The severity of the observed effects is scored according to a standardized system.

Handling, Storage, and Emergency Procedures

Proper handling and storage are crucial to minimize the risks associated with 2-hydroxyethyl
acetate. Emergency procedures should be clearly defined and understood by all personnel.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. The
following are general recommendations:

» Eye Protection: Wear chemical safety goggles or a face shield.[1][7]
» Skin Protection: Wear appropriate protective gloves and a lab coat or apron.[1][7]

o Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a NIOSH-
approved respirator should be used.[1]

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[1]

Spill and Exposure Response
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The following diagrams illustrate the logical workflows for handling a chemical spill and for first
aid following exposure.
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Caption: Workflow for handling a spill of 2-hydroxyethyl acetate.

Exposure Occurs
De
Eyes Skin Inhalation Ingestion
l } Eye Contact } ‘ Skin Contact ‘ Inhalation Ingestion
Immediately flush eyes with plenty of water for at least 15 minutes. ‘ ‘ Remove contaminated clothing. Flush skin with plenty of water for at least 15 minutes. ‘ ‘ Move to fresh air. If not breathing, give artificial respiration. ‘ ‘ Do NOT induce vomiting. Rinse mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures following exposure to 2-hydroxyethyl acetate.

Stability and Reactivity
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2-Hydroxyethyl acetate is stable under normal temperatures and pressures.[1] It is
incompatible with strong oxidizing agents.[1] Hazardous decomposition products may include
carbon monoxide and carbon dioxide upon combustion.[1]

Ecological Information

There is limited information available on the ecological effects of 2-hydroxyethyl acetate.[7][8]
It is important to prevent its release into the environment.

Disposal Considerations

Dispose of 2-hydroxyethyl acetate and its containers in accordance with local, regional, and
national regulations.[1][7] Do not allow it to enter drains or waterways.[7]

This guide is intended to provide essential health and safety information. It is not a substitute
for a comprehensive risk assessment and the user's own judgment. Always consult the most
current Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and Safety Data for 2-Hydroxyethyl Acetate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165343#health-and-safety-data-sheet-for-2-
hydroxyethyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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